Cas no 1261943-76-3 (6-Chloro-2-(2-methylthiophenyl)benzoic acid)

• Product Name: 6-Chloro-2-(2-methylthiophenyl)benzoic acid
• CAS No: 1261943-76-3
• MF: C₁₄H₁₁ClO₂S
• MW: 278.753941774368
• MDL: MFCD18320477
• CID: 2765054
• PubChem ID: 53226379
• Update Time: 2025-07-27

6-Chloro-2-(2-methylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18320477
• 1261943-76-3
• 6-CHLORO-2-(2-METHYLTHIOPHENYL)BENZOIC ACID
• 2-chloro-6-(2-methylsulfanylphenyl)benzoic acid
• 6-Chloro-2-(2-methylthiophenyl)benzoic acid, 95%
• 6-Chloro-2-(2-methylthiophenyl)benzoic acid

• MDL： MFCD18320477
• Inchi： 1S/C14H11ClO2S/c1-18-12-8-3-2-5-9(12)10-6-4-7-11(15)13(10)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： TVHJNRUAWVTAQS-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(=O)O)C1C=CC=CC=1SC

Computed Properties

• Exact Mass: 278.0168285Da
• Monoisotopic Mass: 278.0168285Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 6-Chloro-2-(2-methylthiophenyl)benzoic acid

Introduction to 6-Chloro-2-(2-methylthiophenyl)benzoic acid (CAS No. 1261943-76-3)

6-Chloro-2-(2-methylthiophenyl)benzoic acid (CAS No. 1261943-76-3) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct chemical structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 6-Chloro-2-(2-methylthiophenyl)benzoic acid is C₁₅H₁₁ClO₂S, and its molecular weight is 298.77 g/mol. The compound features a benzoic acid core with a chloro substituent at the 6-position and a 2-methylthiophenyl group at the 2-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the molecule, making it an intriguing candidate for further investigation.

In recent years, 6-Chloro-2-(2-methylthiophenyl)benzoic acid has been studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as an inhibitor of specific enzymes and receptors. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are crucial enzymes involved in various cellular processes, including signal transduction and cell proliferation.

A study published in the Journal of Medicinal Chemistry highlighted the ability of 6-Chloro-2-(2-methylthiophenyl)benzoic acid to selectively inhibit the activity of protein kinase C (PKC), a family of serine/threonine kinases that play a pivotal role in cancer progression. The selective inhibition of PKC by this compound suggests its potential as a therapeutic agent for treating various types of cancer.

Beyond its enzymatic inhibition properties, 6-Chloro-2-(2-methylthiophenyl)benzoic acid has also been investigated for its anti-inflammatory effects. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Research has demonstrated that this compound can effectively reduce inflammation by modulating the production of pro-inflammatory cytokines and chemokines.

A study conducted by researchers at the University of California, Los Angeles (UCLA) found that 6-Chloro-2-(2-methylthiophenyl)benzoic acid significantly reduced the expression of tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that the compound may have therapeutic potential in managing inflammatory conditions.

In addition to its pharmacological properties, the chemical stability and solubility of 6-Chloro-2-(2-methylthiophenyl)benzoic acid are important considerations for its use in drug development. The compound has been found to be stable under a wide range of conditions, including varying pH levels and temperatures. Its solubility can be enhanced through various formulation strategies, such as the use of co-solvents or surfactants, which can improve its bioavailability and efficacy.

The synthesis of 6-Chloro-2-(2-methylthiophenyl)benzoic acid has been optimized to ensure high yields and purity. Several synthetic routes have been reported in the literature, with one common approach involving the reaction of 6-chlorobenzoyl chloride with 2-methylthiophenol followed by hydrolysis to form the final product. These synthetic methods provide a robust foundation for large-scale production and commercialization.

In conclusion, 6-Chloro-2-(2-methylthiophenyl)benzoic acid (CAS No. 1261943-76-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, solidifying its position as a valuable asset in the quest for innovative treatments.